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Compound of Interest

Compound Name: 2,5-Dichloro-4-methoxypyrimidine

Cat. No.: B1391901 Get Quote

An In-depth Technical Guide to the Safe Handling of 2,5-Dichloro-4-methoxypyrimidine

Introduction: A Scientist's Perspective on Chemical
Safety
In the fields of pharmaceutical research and drug development, pyrimidine derivatives are

foundational scaffolds for creating novel therapeutics.[1] 2,5-Dichloro-4-methoxypyrimidine
(CAS No. 5750-74-3), with its reactive chlorine atoms, represents a versatile intermediate for

molecular synthesis.[1][2] However, its utility in constructing complex molecules is matched by

the imperative for its safe and meticulous handling. The reactivity that makes it a valuable

building block also necessitates a comprehensive understanding of its potential hazards.

This guide is designed for the laboratory professional. It moves beyond a simple recitation of

safety data, providing a framework for thinking critically about chemical handling. As scientists,

our commitment to safety is not about blindly following rules; it is about understanding the

chemical's nature, anticipating potential interactions, and establishing self-validating protocols

that protect ourselves, our colleagues, and the integrity of our research. Every step, from

donning personal protective equipment (PPE) to managing waste, is a critical data point in the

experiment of a safe laboratory environment.

Compound Identification and Physicochemical
Properties
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A thorough understanding of a chemical's physical properties is the first step in risk

assessment. These characteristics influence its behavior in the laboratory environment, from its

potential to become airborne to its solubility in various solvents.

Property Value Source

IUPAC Name
2,5-dichloro-4-

methoxypyrimidine
[2]

CAS Number 5750-74-3 [2]

Molecular Formula C₅H₄Cl₂N₂O [2]

Molecular Weight ~179.00 g/mol [2][3]

Appearance Solid (presumed) General chemical knowledge

Purity ≥95.00% [2]

Melting Point
74 - 76 °C (for isomer 2,4-

dichloro-5-methoxypyrimidine)

Note: Specific experimental data for 2,5-Dichloro-4-methoxypyrimidine is limited. Data from

structurally similar isomers, such as 2,4-dichloro-5-methoxypyrimidine, is provided for context

and to inform handling procedures.

Hazard Analysis and GHS Classification
While a specific Safety Data Sheet (SDS) for 2,5-Dichloro-4-methoxypyrimidine is not readily

available in the provided search results, a robust hazard assessment can be constructed by

examining structurally related dichloropyrimidine derivatives. This approach, known as "read-

across," is a standard toxicological principle. The data from compounds like 2,4-Dichloro-5-

methoxypyrimidine and 2,4-Dichloropyrimidine strongly suggest a similar hazard profile.[3][4]

Summary of Anticipated Hazards:
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Hazard Class GHS Category
Anticipated Hazard
Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[3]

[5]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[3]

[4]

Serious Eye Damage/Irritation Category 1 / 2A

H318/H319: Causes serious

eye damage / Causes serious

eye irritation[3][4][5]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[3][4]

Causality Behind the Hazards: The anticipated irritant and corrosive properties are likely due to

the reactivity of the chloro-substituents on the pyrimidine ring. Upon contact with moisture

(such as on skin, in the eyes, or in the respiratory tract), these compounds can hydrolyze,

potentially releasing small amounts of hydrochloric acid, leading to irritation and burns.

Ingestion is harmful due to the compound's potential to interfere with metabolic processes.

Personal Protective Equipment (PPE): A Non-
Negotiable Barrier
The selection of PPE is the most direct control measure a researcher has to prevent exposure.

It should be considered the last line of defense after engineering controls (like fume hoods) are

in place. The choice of PPE must be based on a worst-case scenario assessment of potential

splashes, spills, or aerosolization.

Hand Protection: Always wear chemical-resistant gloves. Nitrile gloves are a common

standard, but it is critical to inspect them for tears or punctures before each use. For

extended procedures or when handling larger quantities, consider double-gloving.[6] After

handling, remove gloves using the proper technique to avoid contaminating your skin and

dispose of them in accordance with institutional policy.[6]
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Eye and Face Protection: Standard safety glasses are insufficient. Use tightly fitting safety

goggles or a full-face shield to protect against splashes and airborne particles.[6][7] This is

particularly critical when handling powdered solids that can be easily aerosolized.

Skin and Body Protection: A flame-resistant laboratory coat is mandatory. Ensure it is fully

buttoned. For tasks with a higher risk of spillage, such as transferring large quantities, a

chemical-resistant apron should be worn over the lab coat.[8] Do not wear shorts or open-

toed shoes in the laboratory.

Respiratory Protection: All handling of 2,5-Dichloro-4-methoxypyrimidine powder should

be performed within a certified chemical fume hood to minimize inhalation risk.[9] If

engineering controls are not available or are insufficient to maintain exposure below

acceptable limits, a NIOSH-approved respirator with the appropriate particulate filter must be

used.[9][10]

Core Experimental Workflow: Safe Handling of a
Hazardous Solid
This protocol outlines the essential steps for safely weighing and transferring a hazardous solid

chemical like 2,5-Dichloro-4-methoxypyrimidine. The principle of this workflow is to contain

the chemical at every stage.

Workflow Visualization
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SOP Workflow for Handling 2,5-Dichloro-4-methoxypyrimidine

1. Preparation Phase

2. Handling Phase (Inside Fume Hood)

3. Cleanup & Disposal Phase

Designate & Clear
Work Area in Fume Hood

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Assemble Materials
(Spatula, Weigh Paper, Vessel)

Tare Balance
Carefully Weigh Compound

Proceed to Handling

Transfer Compound to
Receiving Vessel

Securely Cap Stock
and Receiving Vessels

Decontaminate Spatula
and Work Surface

Proceed to Cleanup

Dispose of Contaminated
Weigh Paper & Gloves

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling Hazardous Solids.
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Step-by-Step Methodology
Preparation (Pre-Handling)

1.1 Designate a Work Area: All work must be conducted in a certified chemical fume hood.

Ensure the sash is at the lowest practical height.

1.2 Assemble Equipment: Bring all necessary items into the fume hood before introducing

the chemical. This includes spatulas, weigh paper or a weighing boat, the receiving vessel,

and a container for waste. This minimizes traffic in and out of the hood.

1.3 Don PPE: Put on all required PPE as detailed in Section 3 before opening the

chemical container.

Weighing and Transfer

2.1 Open the Container: Slowly open the stock container of 2,5-Dichloro-4-
methoxypyrimidine, avoiding any sudden movements that could aerosolize the powder.

2.2 Aliquot the Chemical: Use a clean spatula to carefully transfer the desired amount of

solid from the stock container to the weigh paper on a tared analytical balance inside the

hood.

2.3 Perform the Transfer: Gently crease the weigh paper and carefully pour the solid into

the receiving vessel. Tap the paper to ensure a complete transfer.

2.4 Seal Containers: Immediately and securely cap both the stock container and the

receiving vessel.

Decontamination and Cleanup

3.1 Clean Equipment: Decontaminate the spatula with an appropriate solvent (e.g.,

isopropanol or ethanol), wiping it clean with a disposable towel.

3.2 Dispose of Waste: Place the used weigh paper, disposable towels, and gloves into a

designated solid hazardous waste container.[11]
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3.3 Clean the Work Surface: Wipe down the work surface inside the fume hood with a

damp towel to collect any residual particles, disposing of the towel in the hazardous waste

container.

3.4 Doff PPE: Remove your lab coat and wash your hands thoroughly with soap and

water.

Emergency Procedures: Plan for the Unexpected
A robust safety plan includes clear, actionable steps for when things go wrong. All laboratory

personnel must be familiar with the location of safety showers, eyewash stations, and fire

extinguishers.

In Case of Skin Contact: Immediately flush the affected skin with large amounts of water for

at least 15 minutes while removing contaminated clothing and shoes.[9][12] Seek immediate

medical attention if irritation persists or develops.[13]

In Case of Eye Contact: Immediately flush the eyes with copious amounts of water for at

least 15 minutes, holding the eyelids open to ensure complete rinsing.[11][14] Remove

contact lenses if present and easy to do so.[14] Seek immediate medical attention.[14]

In Case of Inhalation: Move the affected person to fresh air and keep them in a position

comfortable for breathing.[10][11] If the person is not breathing, provide artificial respiration.

Seek immediate medical attention.[13][14]

In Case of Ingestion: Do NOT induce vomiting.[13] Rinse the mouth with water.[11] Never

give anything by mouth to an unconscious person.[13] Call a poison control center or doctor

immediately for treatment advice.[11]

Accidental Release/Spill: Evacuate all non-essential personnel from the area.[9] Wearing full

PPE, cover the spill with an inert absorbent material (e.g., vermiculite, sand, or dry chemical

powder).[15] Carefully sweep or scoop the material into a labeled, sealed container for

hazardous waste disposal.[5][9] Do not allow the chemical to enter drains or waterways.[12]

Fire Fighting Measures: In the event of a fire, use dry chemical powder, carbon dioxide, or

alcohol-resistant foam as extinguishing media.[7][12] Firefighters should wear full protective

clothing and a self-contained breathing apparatus (SCBA).[9][12] Combustion of this
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compound may produce hazardous gases, including carbon oxides (CO, CO₂), nitrogen

oxides (NOx), and hydrogen chloride gas.[10][12]

Storage and Disposal: Managing the Chemical
Lifecycle
Proper storage is essential for maintaining chemical stability and preventing accidental release.

Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated area.

[10][11] Keep away from incompatible materials such as strong oxidizing agents and strong

acids.[11][14] Some related compounds recommend protection from light and storage under

an inert atmosphere, which are good practices to consider for long-term stability.[9][11]

Disposal: All waste, including the chemical itself and any contaminated materials, must be

disposed of as hazardous waste.[11] Do not dispose of it down the drain.[13] All disposal

must be handled in strict accordance with local, state, and federal regulations.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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